Cas no 1181458-85-4 (1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide)

1-Cyclopentyl-2-dodecyl-isothiourea hydrobromide is a thiourea derivative with a structured alkyl-cycloalkyl substitution pattern, offering distinct reactivity and stability in synthetic applications. The cyclopentyl and dodecyl groups enhance its lipophilicity, making it useful in phase-transfer catalysis and as an intermediate in organic synthesis. The hydrobromide salt form improves solubility in polar solvents while maintaining handling stability. Its isothiourea moiety serves as a versatile precursor for heterocycle formation or as a ligand in coordination chemistry. This compound is particularly valued for its balanced steric and electronic properties, which can influence selectivity in nucleophilic substitution or metal complexation reactions. Suitable for controlled experimental conditions, it requires storage under inert atmospheres to prevent degradation.

1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide structure

1181458-85-4 structure

Product Name:1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide

CAS No:1181458-85-4

MF:C₁₈H₃₇BrN₂S

MW:393.468783140183

CID:5097923

PubChem ID:45791418

Update Time:2026-03-02

1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide Chemical and Physical Properties

Names and Identifiers

- N-Cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide
- Dodecyl cyclopentylcarbamimidothioate hydrobromide
- 1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide
- 1181458-85-4
- CS-0306124
- dodecyl N'-cyclopentylcarbamimidothioate;hydrobromide
- EN300-43187
- J-003714
- Dodecylcyclopentylcarbamimidothioatehydrobromide
- Inchi： 1S/C18H36N2S.BrH/c1-2-3-4-5-6-7-8-9-10-13-16-21-18(19)20-17-14-11-12-15-17;/h17H,2-16H2,1H3,(H2,19,20);1H
- InChI Key： PJEIDKSQDXDWGF-UHFFFAOYSA-N
- SMILES： N(C1CCCC1)C(=N)SCCCCCCCCCCCC.Br

Computed Properties

Exact Mass: 392.18608g/mol
Monoisotopic Mass: 392.18608g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 13
Complexity: 260
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.7Å²

1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM390147-1g	1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide	1181458-85-4	95%+	1g	$183	2023-01-19
Chemenu	CM390147-5g	1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide	1181458-85-4	95%+	5g	$560	2023-01-19
Chemenu	CM390147-10g	1-cyclopentyl-2-dodecyl-isothiourea;hydrobromide	1181458-85-4	95%+	10g	$823	2023-01-19
Enamine	EN300-43187-0.05g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		0.05g	$64.0	2023-02-10
Enamine	EN300-43187-0.1g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		0.1g	$66.0	2023-02-10
Enamine	EN300-43187-0.25g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		0.25g	$92.0	2023-02-10
Enamine	EN300-43187-0.5g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		0.5g	$175.0	2023-02-10
Enamine	EN300-43187-1.0g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		1.0g	$256.0	2023-02-10
Enamine	EN300-43187-2.5g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		2.5g	$503.0	2023-02-10
Enamine	EN300-43187-5.0g	N-cyclopentyl(dodecylsulfanyl)methanimidamide hydrobromide	1181458-85-4		5.0g	$743.0	2023-02-10